![molecular formula C13H16O3 B5877775 4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one](/img/structure/B5877775.png)
4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one
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Overview
Description
4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one, also known as HMP, is a natural compound found in various plant sources. It is a member of the chalcone family, which is known for its diverse biological activities. HMP has been the subject of scientific research due to its potential applications in various fields, including medicine, agriculture, and food industry.
Mechanism of Action
The mechanism of action of 4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one is not fully understood, but it is believed to involve the modulation of various signaling pathways and cellular processes. This compound has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a key role in the regulation of immune and inflammatory responses. It also inhibits the production of reactive oxygen species (ROS), which are known to contribute to oxidative stress and cellular damage.
Biochemical and Physiological Effects:
This compound has been found to exert various biochemical and physiological effects, including the modulation of enzyme activity, gene expression, and cellular signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which play a role in the development of inflammation. This compound has also been found to upregulate the expression of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase, which help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one has several advantages as a research tool, including its availability, low cost, and ease of synthesis. It is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations, including its low solubility in water, which can make it difficult to study its effects in aqueous systems. It also has limited bioavailability, which can affect its efficacy in vivo.
Future Directions
There are several future directions for the study of 4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one, including its potential as a therapeutic agent for various diseases. Further research is needed to fully understand the mechanism of action of this compound and its effects on cellular processes. Studies are also needed to investigate the toxicity and safety of this compound in vivo, as well as its potential interactions with other drugs. Additionally, the development of new methods for the synthesis and purification of this compound may help to improve its efficacy and bioavailability.
Synthesis Methods
4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one can be synthesized through various methods, including extraction from natural sources, chemical synthesis, and biotransformation. The most common method of synthesis involves the reaction of 4-methoxybenzaldehyde with acetone in the presence of a base catalyst. The resulting product is then subjected to a Claisen-Schmidt condensation reaction with methyl vinyl ketone to yield this compound.
Scientific Research Applications
4-hydroxy-1-(4-methoxyphenyl)-4-methyl-1-penten-3-one has shown promising results in various scientific research studies, including its potential as an anti-inflammatory agent, antioxidant, and anticancer agent. It has been found to inhibit the production of pro-inflammatory cytokines and enzymes, which play a crucial role in the development of chronic inflammatory diseases such as arthritis and asthma. This compound has also been shown to possess potent antioxidant activity, which is attributed to its ability to scavenge free radicals and prevent oxidative damage to cells. Additionally, this compound has been found to exhibit cytotoxic effects on cancer cells, making it a potential candidate for the development of anticancer drugs.
properties
IUPAC Name |
(E)-4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-1-en-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-13(2,15)12(14)9-6-10-4-7-11(16-3)8-5-10/h4-9,15H,1-3H3/b9-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDUZIWGNQKQNOU-RMKNXTFCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)C=CC1=CC=C(C=C1)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C(=O)/C=C/C1=CC=C(C=C1)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.